2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C19H18N2O3S/c1-12-5-4-6-14(9-12)20-18(22)15-11-25-19(21-15)13-7-8-16(23-2)17(10-13)24-3/h4-11H,1-3H3,(H,20,22)
• InChI Key: LVGJWRCYNRJHHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CSC(=N2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide, also known as DMPT, is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. DMPT is a thiazole derivative that has been found to have unique properties, including its ability to stimulate feed intake in animals, enhance the growth of plants, and act as an attractant for fish.

Mechanism of Action

The exact mechanism of action of 2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide is not fully understood, but it is believed to act on the hypothalamus-pituitary-growth axis, stimulating the release of growth hormone and other hormones that regulate appetite and growth. 2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide may also act on the central nervous system, increasing the sensitivity of the olfactory system to food odors and improving the palatability of feed.
Biochemical and Physiological Effects
2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide has been shown to have a range of biochemical and physiological effects in animals, including increased feed intake, improved growth performance, and changes in hormone levels. In plants, 2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide has been found to promote root growth, increase chlorophyll content, and enhance photosynthesis. In fish, 2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide has been shown to improve feeding behavior, increase growth rates, and enhance immune function.

Advantages and Limitations for Lab Experiments

2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide has several advantages for use in laboratory experiments, including its low cost, ease of synthesis, and stability under a range of conditions. However, 2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide also has some limitations, including its potential toxicity at high doses and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide, including:
1. Further studies on the mechanism of action of 2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide in animals, plants, and fish.
2. Development of new formulations and delivery methods for 2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide to improve its efficacy and safety.
3. Investigation of the potential use of 2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide in other fields, such as medicine and environmental science.
4. Studies on the potential side effects of 2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide and ways to mitigate them.
5. Exploration of the use of 2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide in combination with other compounds to enhance its effects.
Conclusion
2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. 2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide has been found to have unique properties, including its ability to stimulate feed intake in animals, enhance the growth of plants, and act as an attractant for fish. Further research is needed to fully understand the mechanism of action of 2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide and its potential applications in other fields.

Synthesis Methods

2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide can be synthesized using a variety of methods, including the reaction of 3,4-dimethoxybenzaldehyde with 3-methylphenylamine, followed by cyclization with thioamide. Another method involves the reaction of 3,4-dimethoxybenzaldehyde with 3-methylphenylamine and thioamide in the presence of a catalyst.

Scientific Research Applications

2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide has been extensively studied for its potential applications in various fields. In animal husbandry, 2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide has been found to enhance feed intake and improve growth performance in pigs, chickens, and other animals. In agriculture, 2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide has been shown to promote plant growth and increase crop yields. In aquaculture, 2-(3,4-dimethoxyphenyl)-N-(3-methylphenyl)-1,3-thiazole-4-carboxamide has been used as an attractant for fish, improving their feeding behavior and growth.